2-Hydroxy-6-iodobenzamide
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
2-Hydroxy-6-iodobenzamide is a benzamide derivative featuring hydroxyl (-OH) and iodine (I) substituents at the 2- and 6-positions of the benzene ring, respectively. Its molecular formula is C₇H₆INO₂, with a molecular weight of 291.03 g/mol. The compound’s structure combines the hydrogen-bonding capability of the hydroxyl group with the steric and electronic effects of iodine, making it a subject of interest in medicinal chemistry and organic synthesis.
Properties
Molecular Formula |
C7H6INO2 |
|---|---|
Molecular Weight |
263.03 g/mol |
IUPAC Name |
2-hydroxy-6-iodobenzamide |
InChI |
InChI=1S/C7H6INO2/c8-4-2-1-3-5(10)6(4)7(9)11/h1-3,10H,(H2,9,11) |
InChI Key |
MHEYEGZHRHEFQW-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=C(C(=C1)I)C(=O)N)O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 2-Hydroxy-6-iodobenzamide typically involves the iodination of 2-hydroxybenzamide. One common method includes the reaction of 2-hydroxybenzamide with iodine and a suitable oxidizing agent under controlled conditions. The reaction is usually carried out in an organic solvent such as acetic acid or ethanol, and the temperature is maintained to optimize the yield.
Industrial Production Methods: In an industrial setting, the production of 2-Hydroxy-6-iodobenzamide may involve a continuous flow process where the reactants are fed into a reactor and the product is continuously removed. This method ensures a consistent supply of the compound and can be scaled up to meet commercial demands.
Types of Reactions:
Oxidation: 2-Hydroxy-6-iodobenzamide can undergo oxidation reactions, where the hydroxyl group is converted to a carbonyl group.
Reduction: The iodine atom can be reduced to form 2-hydroxybenzamide.
Substitution: The iodine atom can be substituted with other functional groups through nucleophilic substitution reactions.
Common Reagents and Conditions:
Oxidation: Reagents such as potassium permanganate or chromium trioxide in acidic medium.
Reduction: Reagents like sodium borohydride or lithium aluminum hydride.
Substitution: Nucleophiles such as amines or thiols in the presence of a base.
Major Products:
Oxidation: Formation of 2-hydroxy-6-iodobenzaldehyde.
Reduction: Formation of 2-hydroxybenzamide.
Substitution: Formation of various substituted benzamides depending on the nucleophile used.
Scientific Research Applications
2-Hydroxy-6-iodobenzamide has several applications in scientific research:
Chemistry: Used as a precursor in the synthesis of more complex organic molecules.
Biology: Investigated for its potential as a biochemical probe due to its ability to interact with biological molecules.
Medicine: Explored for its potential therapeutic properties, including anti-cancer and anti-inflammatory activities.
Industry: Utilized in the development of specialty chemicals and materials.
Mechanism of Action
The mechanism by which 2-Hydroxy-6-iodobenzamide exerts its effects involves its interaction with specific molecular targets. The hydroxyl and iodine groups allow it to form hydrogen bonds and halogen bonds with proteins and enzymes, potentially inhibiting their activity. This interaction can disrupt biological pathways, leading to various biological effects.
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
2-Chloro-6-iodobenzamide
- Structural Difference : The hydroxyl (-OH) group in 2-Hydroxy-6-iodobenzamide is replaced by chlorine (Cl).
- Impact on Properties: Solubility: The hydroxyl group enhances solubility in polar solvents (e.g., water, ethanol) compared to the less polar Cl substituent . Reactivity: Cl is a stronger leaving group than -OH, making 2-Chloro-6-iodobenzamide more reactive in nucleophilic substitution reactions. Synthesis: highlights a high-yield synthetic route for 2-Chloro-6-iodobenzamide, which likely involves halogenation of a benzamide precursor. Similar methods could apply to the hydroxy analog but require protection of the -OH group during iodination .
2-Iodobenzoic Acid
- Structural Difference : The amide (-CONH₂) group in 2-Hydroxy-6-iodobenzamide is replaced by a carboxylic acid (-COOH).
- Impact on Properties :
- Acidity : The carboxylic acid group (pKa ~4.2) is significantly more acidic than the hydroxyl group (pKa ~10), altering ionization behavior in biological systems .
- Applications : 2-Iodobenzoic acid is often used as a building block in metal-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura), whereas the amide group in 2-Hydroxy-6-iodobenzamide may favor hydrogen-bonding interactions in drug design .
2-Aminobenzamides
- Structural Difference : The hydroxyl (-OH) group is replaced by an amine (-NH₂).
- Impact on Properties: Basicity: The amine group (pKa ~4.5) is protonated at physiological pH, enhancing solubility and membrane permeability compared to the neutral -OH group. Biological Activity: 2-Aminobenzamides are extensively studied as enzyme inhibitors (e.g., HDAC inhibitors), suggesting that 2-Hydroxy-6-iodobenzamide’s hydroxyl group could modulate target selectivity or binding affinity .
Comparative Data Table
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
